Cas no 1353952-63-2 (3-Iodomethyl-1-methyl-pyrrolidine)

• Product Name: 3-Iodomethyl-1-methyl-pyrrolidine
• CAS No: 1353952-63-2
• MF: C₆H₁₂IN
• MW: 225.070653915405
• CID: 2156907
• Update Time: 2025-05-21

3-Iodomethyl-1-methyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-Iodomethyl-1-methyl-pyrrolidine
• 3-Iodomethyl-1-methylpyrrolidine
• AM92498

• Inchi： 1S/C6H12IN/c1-8-3-2-6(4-7)5-8/h6H,2-5H2,1H3
• InChI Key： CQTRIDILORUDGY-UHFFFAOYSA-N
• SMILES： ICC1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Topological Polar Surface Area: 3.2

Additional information on 3-Iodomethyl-1-methyl-pyrrolidine

Introduction to 3-Iodomethyl-1-methyl-pyrrolidine (CAS No. 1353952-63-2)

3-Iodomethyl-1-methyl-pyrrolidine, with the chemical identifier CAS No. 1353952-63-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, a heterocyclic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of an iodomethyl group at the 3-position and a methyl group at the 1-position endows this molecule with unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The 3-Iodomethyl-1-methyl-pyrrolidine structure is particularly interesting due to its potential applications in drug development. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The iodine substituent at the 3-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are crucial for constructing more intricate molecular frameworks. This feature has made it a preferred building block in the synthesis of novel pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic targets such as kinases, proteases, and ion channels. The 3-Iodomethyl-1-methyl-pyrrolidine scaffold has been incorporated into several drug candidates that are currently undergoing preclinical evaluation. Its ability to serve as a versatile precursor allows chemists to explore diverse chemical modifications, enabling the optimization of drug-like properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 3-Iodomethyl-1-methyl-pyrrolidine is its role in the development of targeted therapies. For instance, researchers have utilized this compound to synthesize inhibitors of tyrosine kinases, which are implicated in various cancers. By modifying the pyrrolidine core, scientists have been able to generate analogs with enhanced selectivity and potency. These efforts align with the broader trend in precision medicine, where tailored molecular entities are designed to interact specifically with disease-causing pathways.

The synthetic methodologies employed in the preparation of 3-Iodomethyl-1-methyl-pyrrolidine also highlight its importance in industrial chemistry. The compound can be synthesized through a series of well-established reactions, including halogenation and alkylation processes. These reactions are often catalyzed by transition metals, which facilitate high-yielding transformations under mild conditions. Such synthetic efficiency is critical for large-scale production and ensures that pharmaceutical companies can access sufficient quantities of this intermediate for further development.

Advances in computational chemistry have further enhanced our understanding of 3-Iodomethyl-1-methyl-pyrrolidine's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for guiding medicinal chemists in designing next-generation drug candidates with improved pharmacological profiles.

The versatility of 3-Iodomethyl-1-methyl-pyrrolidine extends beyond its use as a synthetic intermediate. It has also been explored as a ligand in coordination chemistry, where it forms complexes with metal ions. These metal complexes exhibit unique catalytic properties and have been investigated for their potential in industrial catalysis and material science applications.

In conclusion, 3-Iodomethyl-1-methyl-pyrrolidine (CAS No. 1353952-63-2) represents a cornerstone molecule in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug discovery and development. As our understanding of biological systems continues to evolve, compounds like 3-Iodomethyl-1-methyl-pyrrolidine will undoubtedly play a pivotal role in shaping the future of medicine.